Cas no 889865-37-6 (2(1H)-Pyrimidinone, 5-bromo-1-(1-methylethyl)-)

• Product Name: 2(1H)-Pyrimidinone, 5-bromo-1-(1-methylethyl)-
• CAS No: 889865-37-6
• MF: C₇H₉BrN₂O
• MW: 217.063160657883
• CID: 5229311
• Update Time: 2025-10-28

2(1H)-Pyrimidinone, 5-bromo-1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone, 5-bromo-1-(1-methylethyl)-

• Inchi： 1S/C7H9BrN2O/c1-5(2)10-4-6(8)3-9-7(10)11/h3-5H,1-2H3
• InChI Key： WQRASCQUKARWPW-UHFFFAOYSA-N
• SMILES： C1(=O)N(C(C)C)C=C(Br)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 2(1H)-Pyrimidinone, 5-bromo-1-(1-methylethyl)-

2(1H)-Pyrimidinone, 5-bromo-1-(1-methylethyl): A Key Intermediate in Modern Pharmaceutical Research

2(1H)-Pyrimidinone, 5-bromo-1-(1-methylethyl) (CAS No. 889865-37-6) is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential applications in drug discovery. This compound, characterized by a brominated pyrimidinone core with an isopropyl substituent, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its molecular structure not only facilitates diverse chemical modifications but also enhances its utility in developing novel therapeutic agents.

The< strong>pyrimidinone scaffold is a well-known pharmacophore in medicinal chemistry, frequently incorporated into molecules targeting a wide range of biological processes. The presence of a bromine atom at the 5-position and an isopropyl group at the 1-position introduces specific reactivity that can be leveraged for further functionalization. This makes 2(1H)-Pyrimidinone, 5-bromo-1-(1-methylethyl) particularly valuable for constructing complex drug candidates.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for kinases and other enzymes involved in cancer signaling pathways. The< strong>pyrimidinone moiety is frequently found in kinase inhibitors due to its ability to form hydrogen bonds and stack interactions with biological targets. The bromine substituent at the 5-position provides a handle for palladium-catalyzed cross-coupling reactions, enabling the introduction of aryl or heteroaryl groups, which are common motifs in kinase inhibitors. Similarly, the isopropyl group can be modified through various chemical transformations to fine-tune the pharmacokinetic properties of the final drug candidate.

One of the most compelling aspects of 2(1H)-Pyrimidinone, 5-bromo-1-(1-methylethyl) is its role in the synthesis of antiviral agents. Pyrimidine derivatives have long been recognized for their antiviral activity, particularly against viruses such as HIV and hepatitis C. The bromine atom allows for further derivatization via Suzuki-Miyaura coupling, enabling the construction of biaryl structures that are prevalent in antiviral drugs. For instance, recent studies have demonstrated the use of this compound in generating novel nucleoside analogs with enhanced potency against RNA viruses. The isopropyl group can be further functionalized to improve solubility and bioavailability, making it an attractive building block for drug development.

The< strong>5-bromo substitution also plays a critical role in modulating the electronic properties of the pyrimidinone core. Bromine is an electron-withdrawing group, which can influence the reactivity of adjacent functional groups and improve binding affinity to biological targets. This property has been exploited in designing molecules with improved selectivity over off-target proteins, reducing side effects associated with drug therapy.

In addition to its applications in oncology and antiviral research, 2(1H)-Pyrimidinone, 5-bromo-1-(1-methylethyl) has shown promise in the development of neuroprotective agents. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by protein misfolding and aggregation. Small molecules that can modulate protein folding or inhibit aggregation processes are highly sought after. The< strong>pyrimidinone scaffold can be modified to interact with amyloid-beta plaques or other pathological protein aggregates, offering potential therapeutic benefits.

The synthesis of< strong>2(1H)-Pyrimidinone, 5-bromo-1-(1-methylethyl) typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include bromination at the 5-position followed by protection-deprotection strategies to introduce the isopropyl group at the 1-position. Advanced synthetic techniques such as transition-metal catalysis and flow chemistry have been employed to improve yield and scalability.

The growing interest in< strong>pyrimidinone-based compounds has spurred innovation in synthetic methodologies. For example, recent advances in C-H activation have allowed for direct functionalization of pyrimidine rings without pre-functionalization steps, streamlining synthetic routes and reducing costs. These developments have made it feasible to explore larger libraries of derivatives more efficiently.

In conclusion, 2(1H)-Pyrimidinone, 5-bromo-1-(1-methylethyl)(CAS No. 889865-37-6) represents a valuable building block for pharmaceutical research with diverse applications across multiple therapeutic areas. Its unique structural features enable extensive chemical modifications, making it instrumental in developing novel drug candidates targeting cancers, viruses, and neurodegenerative diseases. As synthetic methodologies continue to evolve, the utility of this compound is expected to expand further, driving innovation in medicinal chemistry and drug discovery.